Cas no 2770557-25-8 (4-Iodo-2,3,3-trimethylbutan-2-ol)

• Product Name: 4-Iodo-2,3,3-trimethylbutan-2-ol
• CAS No: 2770557-25-8
• MF: C₇H₁₅IO
• MW: 242.097874879837
• CID: 6063340
• PubChem ID: 165487940
• Update Time: 2025-07-17

4-Iodo-2,3,3-trimethylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-37408457
• 4-iodo-2,3,3-trimethylbutan-2-ol
• 2770557-25-8
• 4-Iodo-2,3,3-trimethylbutan-2-ol

• Inchi： 1S/C7H15IO/c1-6(2,5-8)7(3,4)9/h9H,5H2,1-4H3
• InChI Key： KAQPXQFNYSCLTF-UHFFFAOYSA-N
• SMILES： ICC(C)(C)C(C)(C)O

Computed Properties

• Exact Mass: 242.01676g/mol
• Monoisotopic Mass: 242.01676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-Iodo-2,3,3-trimethylbutan-2-ol

Introduction to 4-Iodo-2,3,3-trimethylbutan-2-ol (CAS No. 2770557-25-8)

4-Iodo-2,3,3-trimethylbutan-2-ol, identified by its Chemical Abstracts Service (CAS) number 2770557-25-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and synthetic chemistry. This compound belongs to the class of iodoalkanes, characterized by the presence of an iodine atom substituent, which makes it a valuable intermediate in various chemical transformations. The structural motif of 4-Iodo-2,3,3-trimethylbutan-2-ol features a branched alkyl chain with a hydroxyl group at the second carbon position, coupled with an iodine atom at the fourth carbon. This unique configuration imparts distinct reactivity patterns, making it a versatile building block in synthetic protocols.

The significance of 4-Iodo-2,3,3-trimethylbutan-2-ol lies in its utility as a precursor in the synthesis of more complex molecules. Its structural features allow for facile participation in nucleophilic substitution reactions, where the iodine atom can be displaced by various nucleophiles to introduce different functional groups. This property is particularly advantageous in drug discovery and development, where modular synthesis and diversification of molecular libraries are essential. The compound’s stability under standard conditions further enhances its appeal as a synthetic intermediate, ensuring reliable yields and minimal degradation during storage and handling.

In recent years, there has been growing interest in the application of 4-Iodo-2,3,3-trimethylbutan-2-ol in medicinal chemistry due to its potential role in constructing biologically active scaffolds. Researchers have leveraged its reactivity to develop novel heterocyclic compounds and peptidomimetics. For instance, studies have demonstrated its utility in generating substituted tetrahydropyranones and other oxygen-containing heterocycles, which are known for their pharmacological properties. The ability to introduce diverse substituents at specific positions on the 4-Iodo-2,3,3-trimethylbutan-2-ol backbone allows chemists to explore a wide range of chemical space, facilitating the identification of lead compounds with therapeutic potential.

The pharmaceutical industry has also explored 4-Iodo-2,3,3-trimethylbutan-2-ol as a key intermediate in the synthesis of small-molecule inhibitors targeting specific biological pathways. Its structural flexibility enables the creation of analogs with tailored physicochemical properties, such as improved solubility or metabolic stability. One notable area of research involves the use of 4-Iodo-2,3,3-trimethylbutan-2-ol in the development of kinase inhibitors, where its ability to serve as a linker between pharmacophoric groups has been exploited to enhance binding affinity and selectivity. Additionally, its incorporation into prodrugs has shown promise in improving drug delivery systems by leveraging its hydroxyl and iodine functionalities for controlled release mechanisms.

From a synthetic chemistry perspective, 4-Iodo-2,3,3-trimethylbutan-2-ol exemplifies the importance of functional group interconversion in streamlining complex synthetic routes. The compound’s iodo-substituent provides an entry point for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl motifs found in many drugs. Furthermore, its hydroxyl group can be oxidized or esterified to yield further derivatives with distinct chemical behaviors. These transformations underscore the compound’s adaptability and make it a cornerstone in modern synthetic methodologies.

The industrial production of 4-Iodo-2,3,3-trimethylbutan-2-ol adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as distillation or crystallization to isolate the compound from reaction mixtures. The availability of high-purity 4-Iodo-2,3,3-trimethylbutan-2-ol ensures reliable outcomes in downstream applications, minimizing side reactions and optimizing yields. As demand for specialized intermediates grows，the scalability of production processes for 4-Iodo-2，3，3-trimethylbutan—20l will continue to be a focus area for chemical suppliers.

In conclusion，4-Iodo—23，32-trimethylbutan—20l (CAS No．2770557—25—8) represents a significant asset in both academic research and industrial applications．Its unique structural features，coupled with its reactivity，make it indispensable for constructing complex molecules across multiple disciplines．As advancements continue to emerge，the role of this compound is expected to expand，further solidifying its position as a cornerstone of modern chemical synthesis．The ongoing exploration of its applications underscores the dynamic nature of pharmaceutical chemistry and the relentless pursuit of innovative solutions through molecular design．